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Physicochemical Properties of MAO-B-IN-24

The table below summarizes the available key data for MAO-B-IN-24, which is essential for planning

experiments [1].

Property Value / Description

Catalog Number T78860 [1]

Molecular Formula C₂₀H₁₈N₂O [1]

Molecular Weight 302.37 g/mol [1]

Biological Activity Selective, reversible, competitive MAO-B inhibitor (IC₅₀ = 1.60 μM). Reduces

AChE activity to 54.58% at 10 μM [1].

Recommended
Storage

Powder: -20°C for 3 years. In solvent: -80°C for 1 year [1].

Solubility in DMSO Not specified in search results
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The following is a general guideline for preparing stock solutions. You will need to determine the maximum

safe concentration empirically, as solubility data for MAO-B-IN-24 is not available.

Workflow Overview

The diagram below outlines the key stages of the stock solution preparation process.
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Compound: MAO-B-IN-24 powder [1]

Solvent: High-grade, anhydrous DMSO (e.g., ≥99.9% purity)
Vessel: A sterile, dry microcentrifuge tube (1.5 mL or 2 mL volume is typical)

Equipment: Analytical balance, calibrated micropipettes, vortex mixer, and sonicator (optional, to aid
dissolution)

Step-by-Step Procedure

Calculate Mass: Determine the mass of MAO-B-IN-24 needed to achieve your desired stock

concentration and volume. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = 0.010 mol/L × 0.001 L × 302.37 g/mol = 3.02 mg

Weigh Compound: Tare the empty microcentrifuge tube on the analytical balance. Carefully transfer

3.02 mg of MAO-B-IN-24 powder into the tube.

Add Solvent: Add a small volume of DMSO (e.g., about 70% of your final target volume) to the tube

to wet the powder. Cap the tube tightly.

Dissolve Compound: Vortex the mixture vigorously for 1-2 minutes until the powder appears fully

dissolved. If any particles remain, you can briefly sonicate the tube in a water bath sonicator for 30-60

seconds. Avoid excessive heating.

Adjust Final Volume: Once the compound is completely dissolved, add the remaining DMSO to

reach the final target volume (e.g., 1 mL). Vortex again to ensure a homogenous solution.

Aliquot: Immediately aliquot the stock solution into smaller, sterile tubes to minimize freeze-thaw

cycles and contact with atmospheric moisture.

Label and Store: Clearly label each aliquot with the compound name, concentration, date, and your

initials. Store the aliquots at -80°C, which is recommended for solutions of this compound for a 1-

month period [1].
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Use this table as a guide to calculate the mass required for other common stock concentrations, assuming a

final volume of 1 mL.

Desired Stock Concentration Mass of MAO-B-IN-24 (for 1 mL)

5 mM 1.51 mg

10 mM 3.02 mg

20 mM 6.05 mg

50 mM 15.12 mg

Important Notes & Best Practices

Solubility Check: The information states that MAO-B-IN-24 is supplied as a powder for dissolution

[1], but the exact solubility in DMSO is not provided. It is advisable to start by preparing a lower
concentration (e.g., 5-10 mM) to ensure the compound fully dissolves. If a higher concentration is

needed, you can perform a stepwise solubility test.
Quality of DMSO: Use high-quality, anhydrous DMSO. DMSO is hygroscopic and absorbs water

from the atmosphere, which can affect the stability of your stock solution over time.
Safe Handling: Always wear appropriate personal protective equipment (PPE), including gloves and

lab coat, when handling DMSO and chemical compounds. DMSO can facilitate the skin absorption of
other chemicals.

Bioactivity Validation: After preparing the stock solution, it is good practice to validate its biological
activity in a pilot assay, as improper storage or handling can potentially degrade the compound.

Experimental Application Example

For a cell-based assay, you might use this stock solution as follows:

Example: To treat cells at a final concentration of 1 µM in a 1 mL well, add 1 µL of your 10 mM

DMSO stock solution to 999 µL of cell culture media (a 1:1000 dilution).
Vehicle Control: Prepare a control well that receives the same volume of pure DMSO (e.g., 1 µL) to

account for any effects of the solvent itself.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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